1-benzyl-4-(4-butoxybenzoyl)piperazine

• IUPAC Name: (4-benzylpiperazin-1-yl)-(4-butoxyphenyl)methanone
• InChI: InChI=1S/C22H28N2O2/c1-2-3-17-26-21-11-9-20(10-12-21)22(25)24-15-13-23(14-16-24)18-19-7-5-4-6-8-19/h4-12H,2-3,13-18H2,1H3
• InChI Key: JWOFBNVJXZJNFX-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)N2CCN(CC2)CC3=CC=CC=C3
• Molecular Formula: C22H28N2O2
• Molecular Weight: 352.5 g/mol

Description

1-benzyl-4-(4-butoxybenzoyl)piperazine, also known as BBP, is a chemical compound that has been extensively studied for its potential applications in scientific research. BBP is a piperazine derivative that has been found to possess a range of interesting biochemical and physiological effects, making it a valuable tool for investigating various biological processes.

Mechanism of Action

The mechanism of action of 1-benzyl-4-(4-butoxybenzoyl)piperazine is not fully understood, but it is believed to involve the inhibition of the reuptake of dopamine, norepinephrine, and serotonin. This leads to an increase in the concentration of these neurotransmitters in the synaptic cleft, which can have a range of effects on neuronal signaling and behavior.
Biochemical and Physiological Effects:
1-benzyl-4-(4-butoxybenzoyl)piperazine has been found to have a range of interesting biochemical and physiological effects, including the modulation of neurotransmitter release, the inhibition of certain enzymes, and the activation of certain receptors. 1-benzyl-4-(4-butoxybenzoyl)piperazine has also been found to have anti-inflammatory and antioxidant effects, making it a potentially useful tool for investigating a range of biological processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-benzyl-4-(4-butoxybenzoyl)piperazine in lab experiments is its potency and selectivity for certain neurotransmitter systems. This allows researchers to investigate the effects of specific neurotransmitters on behavior and cognition with a high degree of precision. However, one of the limitations of using 1-benzyl-4-(4-butoxybenzoyl)piperazine is its potential for off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are many potential future directions for research on 1-benzyl-4-(4-butoxybenzoyl)piperazine, including the investigation of its effects on different neurotransmitter systems and the development of new 1-benzyl-4-(4-butoxybenzoyl)piperazine derivatives with improved potency and selectivity. Additionally, 1-benzyl-4-(4-butoxybenzoyl)piperazine may have potential applications in the treatment of certain neurological and psychiatric disorders, although more research is needed to fully understand its therapeutic potential.

Synthesis Methods

1-benzyl-4-(4-butoxybenzoyl)piperazine can be synthesized using a variety of methods, including the reaction of piperazine with benzyl chloride and butoxybenzoyl chloride. The synthesis of 1-benzyl-4-(4-butoxybenzoyl)piperazine typically involves multiple steps and requires careful purification to ensure a high degree of purity.

Scientific Research Applications

1-benzyl-4-(4-butoxybenzoyl)piperazine has been used in a variety of scientific research applications, including the investigation of the role of certain neurotransmitters in the brain. 1-benzyl-4-(4-butoxybenzoyl)piperazine has been found to be a potent inhibitor of the reuptake of dopamine, norepinephrine, and serotonin, making it a useful tool for studying the effects of these neurotransmitters on behavior and cognition.